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Thermal Decomposition Data

The table below summarizes key experimental data on the thermal decomposition of terbium compounds to

their oxides, primarily from studies on terbium acetate [1] and terbium oxalate nanocrystals [2]:

Precursor
Compound

Final
Product

Key Temperature Ranges /
Events

Experimental Techniques
Used

| Terbium Acetate Tetrahydrate (TbAc) [1] | Terbium Oxide (Tb4O7) | • Dehydration: Below 150°C (removal

of ~4 H2O molecules) [1] • Acetate Decomposition: ~300–550°C [1] • Tb4O7 Formation: Stable after

~550°C [1] | TGA, DTA, in situ Electrical Conductivity, XRD, IR, SEM, N2 Adsorption [1] | | Terbium

Oxalate Decahydrate Nanocrystals [2] | Terbium Oxide (Tb4O7) | • Dehydration: ~50–200°C [2] • Oxalate

Decomposition: ~200–400°C [2] • Tb4O7 Formation: Stable after ~400°C [2] | TGA, XRD, FT-IR, SEM,

EDX, Photoluminescence [2] |

Detailed Experimental Protocols

Here are the methodologies for the key experiments cited above:

1. Thermal Analysis of Terbium Acetate to Oxide [1]
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Sample Preparation: Terbium acetate tetrahydrate (Tb(CH3COO)3·4H2O), 99.9% pure, was used as

received.
Calcination: The precursor salt was calcined in air at temperatures ranging from 150°C to 900°C for

3 hours. The calcination products are labeled as Tb-x, where x is the calcination temperature.
Instrumentation:

Simultaneous TGA/DTA: Performed using a Shimadzu DT-60 thermal analyzer. The sample
was heated in a platinum cell up to 900°C at a rate of 10°C/min in a dynamic air atmosphere.

*In situ* Electrical Conductivity: Measured using a specially designed cell for a powder sample,
heated in air at a rate of 10°C/min.

2. Synthesis and Characterization of Terbium Oxalate Nanocrystals [2]

Synthesis Method: A microwave-assisted co-precipitation technique was used.
Reactants: Terbium Chloride hexahydrate (TbCl3·6H2O) and Oxalic acid dihydrate

(C2H2O4·2H2O) were dissolved in Ethylene Glycol.

Procedure: The solutions were mixed and subjected to microwave irradiation for 10 minutes.
The resulting precipitate was centrifuged, washed with ethanol, and dried at 70°C.

Thermal Characterization:
TGA: A TGA analyzer was used, with the sample heated in a nitrogen atmosphere from room

temperature to 800°C.

Thermal Decomposition Pathway

The following diagram illustrates the general thermal decomposition pathway for terbium oxalate,

synthesized from the information available in the search results [1] [2]:
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Terbium Oxalate
Decahydrate Nanocrystal

Step 1: Dehydration
(50°C - 200°C)

Loss of 10 H₂O molecules

Intermediate:
Anhydrous Terbium Oxalate

Step 2: Oxalate
Decomposition
(200°C - 400°C)

Intermediate:
Terbium Oxycarbonate

(Tb₂O₂CO₃)

CO, CO₂ release

Step 3: Final
Decomposition

(~400°C)

Final Product:
Terbium Oxide (Tb₄O₇)

CO₂ release

Click to download full resolution via product page

General thermal decomposition pathway of terbium oxalate to terbium oxide.

Suggestions for Further Research

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s12813875?utm_src=pdf-body-img
https://www.smolecule.com/products/s12813875?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The searched literature focuses more on the optical properties and synthesis of terbium oxalate, with thermal

stability often discussed as a secondary aspect in the context of creating oxide materials [3] [4] [2]. To build

a more comprehensive guide, you might consider:

Consulting Specialized Databases: Search directly in scientific databases for journals dedicated to

thermal analysis (e.g., Thermochimica Acta, Journal of Thermal Analysis and Calorimetry) or
materials chemistry.

Broadening Search Terms: Use specific queries like "kinetics of terbium oxalate thermal
decomposition," "activation energy of Tb2(C2O4)3 decomposition," or "high-temperature XRD of rare-

earth oxalates."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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